![molecular formula C8H7IO3 B1297783 2-Iodo-3-methoxybenzoic acid CAS No. 50627-31-1](/img/structure/B1297783.png)
2-Iodo-3-methoxybenzoic acid
Overview
Description
2-Iodo-3-methoxybenzoic acid is a chemical compound that belongs to the family of benzoic acids. It is a white crystalline powder that is soluble in organic solvents like ethanol and methanol. This compound has been widely used in scientific research due to its unique properties and potential applications.
Scientific Research Applications
Suzuki Cross-Coupling Reaction
2-Iodo-3-methoxybenzoic acid is involved in the Suzuki cross-coupling reaction, a process important in creating biaryls, which are useful in pharmaceuticals and organic materials. For instance, Chaumeil, Signorella, and Drian (2000) optimized this reaction to obtain biaryls using arylboronic esters, highlighting the utility of this compound in complex organic syntheses (Chaumeil, Signorella, & Drian, 2000).
Directed Ortho-Metalation
This compound is also valuable in directed ortho-metalation, a method used to prepare various substituted 2-methoxybenzoic acids. Nguyen, Castanet, and Mortier (2006) demonstrated how this technique allows for the efficient and regioselective synthesis of otherwise difficult-to-access compounds (Nguyen, Castanet, & Mortier, 2006).
Oxidative Modifications of Flavonoids
Barontini et al. (2010) explored the use of 2-Iodoxybenzoic acid, a related compound, in oxidative modifications of flavonoids. They found that it could be an excellent reagent for selective aromatic hydroxylation, leading to derivatives with high antioxidant activity (Barontini, Bernini, Crisante, & Fabrizi, 2010).
Aromatization of Tetrahydro-β-Carbolines
2-Iodoxybenzoic acid is also used for the aromatization of tetrahydro-β-carbolines, as demonstrated by Panarese and Waters (2010). This method is significant for the synthesis of complex molecules like marine indole alkaloid eudistomin U (Panarese & Waters, 2010).
Iodobenzene-Catalyzed Reactions
Moroda and Togo (2008) utilized iodobenzene-catalyzed reactions of 2-aryl- N-meth-oxyethanesulfonamides, showing how reactive hypervalent iodine compounds like this compound can be used in electrophilic aromatic reactions (Moroda & Togo, 2008).
Catalytic Asymmetric Iodoesterification
Arai et al. (2020) conducted catalytic asymmetric iodoesterification using a similar compound, demonstrating its utility in producing optically active iodoesters, which are important in synthetic chemistry (Arai, Horigane, Suzuki, Itoh, & Yamanaka, 2020).
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that methoxylated benzoic acids can be metabolized by certain anaerobic bacteria .
Mode of Action
The mode of action of 2-Iodo-3-methoxybenzoic acid involves the bioconversion of methoxylated benzoic acids to their hydroxylated derivatives . This process is facilitated by anaerobic bacteria, including a haloaromatic dehalogenating consortium, a dehalogenating isolate from that consortium, Eubacterium limosum, and a strain of Acetobacterium woodii . These organisms metabolize 3-[methoxy-18O]methoxybenzoic acid (3-anisic acid) to 3-[hydroxy-18O]hydroxybenzoic acid .
Biochemical Pathways
The biochemical pathway involved in the action of this compound is the bioconversion of methoxylated benzoic acids to hydroxylated derivatives . This process involves the removal of a methyl group rather than a methoxy group .
Result of Action
The bioconversion of methoxylated benzoic acids to hydroxylated derivatives could potentially influence various biological processes, given the role of these compounds in cellular metabolism .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the presence of certain anaerobic bacteria is necessary for the compound’s bioconversion process .
properties
IUPAC Name |
2-iodo-3-methoxybenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7IO3/c1-12-6-4-2-3-5(7(6)9)8(10)11/h2-4H,1H3,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BLHGDXKFYRUEBL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1I)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7IO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50332489 | |
Record name | 2-Iodo-3-methoxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50332489 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
278.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
50627-31-1 | |
Record name | 2-Iodo-3-methoxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50332489 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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